Cas no 5399-63-3 (Potassium 4-Carboxybenzenesulfonate)

• Product Name: Potassium 4-Carboxybenzenesulfonate
• CAS No: 5399-63-3
• MF: C₇H₅KO₅S
• MW: 240.274902105331
• MDL: MFCD00007509
• CID: 85326
• PubChem ID: 517074
• Update Time: 2025-09-25

Potassium 4-Carboxybenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• potassium hydrogen 4-sulphonatobenzoate
• 4-Sulfobenzoic acid monopotassium salt
• 4-Sulfobenzoic acid potassium salt
• Benzoate, 4-sulfonato-, potassium salt (1:1)
• p-Sulfobenzoic Acid Potassium Salt
• p-Sulfobenzoicacidmonopotassiumsalt
• 4-carboxybenzenesulfonic acid monopotassium salt
• 4-sulfo-benzoi
• 4-Sulfobenzoic acid,pottasium salt
• Monopotassium 4-sulfobenzoate
• Monopotassium p-sulfobenzoate
• p-carboxybenzenesulfonic acid potassium salt
• Potassium 4-carboxybenzenesulfonate
• Potassium 4-sulfobenzoate
• potassium p-carboxybenzenesulfonate
• POTASSIUM P-SULFOBENZOIC ACID
• AKOS015889259
• AS-62198
• 4-Sulfobenzoic acid, potassium salt
• potassium 4-carboxybenzene-1-sulfonate
• 4-SULFOBENZOICACIDMONOPOTASSIUMSALT
• Benzoic acid, p-sulfo-, s-potassium salt
• H11896
• FT-0635670
• potassium;4-carboxybenzenesulfonate
• EN300-1266273
• MFCD00007509
• 5399-63-3
• Benzoic acid, 4-sulfo-, monopotassium salt
• Benzoic acid, p-(potassium sulfo)-
• SCHEMBL11743464
• Monopotassium 4-Sulfobenzoate; 4-Sulfobenzoic Acid Monopotassium Salt; p-Sulfobenzoic Acid Monopotassium Salt; Potassium 4-Sulfobenzoate
• Potassium 4-Carboxybenzenesulfonate

• MDL： MFCD00007509
• Inchi： 1S/C7H6O5S.K/c8-7(9)5-1-3-6(4-2-5)13(10,11)12;/h1-4H,(H,8,9)(H,10,11,12);/q;+1/p-1
• InChI Key： PXRJBUPXKDXDLG-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(C(=O)O)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 239.94900
• Monoisotopic Mass: 240.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 94.5

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1.62
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 102.88000
• LogP: 1.36970
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water and ethanol, insoluble in ether.

Potassium 4-Carboxybenzenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt